Cas no 5449-06-9 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- (+-)-2-Amino-3-(4-nitro-phenylmercapto)-propionsaeure; NSC18197; AGN-PC-00OTLM; ACMC-20aj6z; AKOS009157809; S-(p-Nitrophenyl)-cystein; SureCN6053554; S-(4-nitro-phenyl)-cysteine; (2R)-2-amino-3-(4-nitrophenyl)sulfanylpropanoic acid; AC1NOSYM;
- (2R)-2-AMINO-3-[(4-NITROPHENYL)SULFANYL]PROPANOIC ACID
- NSC-18197
- SCHEMBL6053554
- 2-amino-3-[(4-nitrophenyl)sulfanyl]propanoic acid
- AC1NOSYM
- NSC18197
- AKOS009157809
- DTXSID20408741
- 5449-06-9
-
-
- Inchi: InChI=1S/C9H10N2O4S/c10-8(9(12)13)5-16-7-3-1-6(2-4-7)11(14)15/h1-4,8H,5,10H2,(H,12,13)
- InChI Key: WXMIOWSCOYJQOT-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1[N+](=O)[O-])SCC(C(=O)O)N
Computed Properties
- Exact Mass: 242.0362
- Monoisotopic Mass: 242.03612798g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 134Ų
Experimental Properties
- PSA: 106.46
- LogP: 2.32230
Related Literature
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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2. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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3. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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4. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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